2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%

• IUPAC Name: 3-(3-methylsulfonylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO3S/c1-17(15,16)10-5-2-4-9(8-10)11-6-3-7-13-12(11)14/h2-8H,1H3,(H,13,14)
• InChI Key: VCRZWEMJDDZVGW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC=CNC2=O
• Molecular Formula: C12H11NO3S
• DSSTOX Substance ID: DTXSID00683110
• Molecular Weight: 249.29 g/mol
• CAS RN: 1261916-42-0

Description

2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, is a compound that has a wide range of applications in the scientific research field. It is a versatile compound that can be used as a reagent, catalyst, or as a building block for larger molecules. The compound is a derivative of pyridine, and has a molecular weight of 232.31 g/mol. It is a white, crystalline solid with a melting point of 122-124 °C. This compound is highly soluble in water, ethanol, and methanol, and is used in a variety of laboratory experiments and research applications.

Scientific Research Applications

2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, has a wide range of applications in the scientific research field. It is used as a reagent in numerous organic synthesis reactions, such as the synthesis of polymers, dyes, and pharmaceuticals. It is also used as a catalyst in numerous chemical reactions, such as the synthesis of esters and amides. In addition, the compound is used as a building block for larger molecules, such as polymers and polypeptides.

Mechanism of Action

2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, functions as a reagent, catalyst, or building block in a variety of chemical reactions. As a reagent, it is used to initiate or facilitate a reaction, while as a catalyst it is used to speed up a reaction. As a building block, it is used to construct larger molecules, such as polymers and polypeptides.
Biochemical and Physiological Effects
2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, is not known to have any significant biochemical or physiological effects. It is not known to be toxic or have any adverse effects when used in laboratory experiments and research applications.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, has a number of advantages and limitations when used in laboratory experiments and research applications. The compound is highly soluble in water, ethanol, and methanol, and is very stable in air. It is also easy to handle and store, and is relatively inexpensive. However, it is not very reactive and may require the use of a catalyst to speed up the reaction.

Future Directions

There are a number of potential future directions for 2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%. The compound can be used in the synthesis of a variety of novel compounds, such as polymers, dyes, and pharmaceuticals. It can also be used as a catalyst in the synthesis of esters and amides. In addition, it can be used as a building block for larger molecules, such as polymers and polypeptides. Finally, it can be used to study the effects of various environmental factors, such as pH and temperature, on the reactivity of the compound.

Synthesis Methods

2-Hydroxy-3-(3-methylsulfonylphenyl)pyridine, 95%, can be synthesized by a variety of methods. The most common method is the reaction of 3-methylsulfonylphenylacetic acid with pyridine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction takes place in an aqueous solution, and yields the desired product in high yields. Other methods, such as the reaction of pyridine and 3-methylsulfonylphenylacetic acid in the presence of an acid catalyst, can also be used to synthesize the compound.